Cas no 22711-23-5 (1-(4-Chlorophenyl)-2-phenylethane-1,2-dione)

1-(4-Chlorophenyl)-2-phenylethane-1,2-dione is a high-purity diketone compound featuring a chlorophenyl and phenyl substitution pattern. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks and functionalized aromatic systems. Its well-defined reactivity profile allows for selective transformations, including condensation and cyclization reactions. The presence of the electron-withdrawing chloro group enhances its utility in cross-coupling and nucleophilic substitution processes. Suitable for research and industrial applications, it offers consistent performance in controlled environments. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light. Analytical methods confirm its purity, ensuring reproducibility in synthetic workflows.

1-(4-Chlorophenyl)-2-phenylethane-1,2-dione structure

22711-23-5 structure

Product Name:1-(4-Chlorophenyl)-2-phenylethane-1,2-dione

CAS No:22711-23-5

MF:C₁₄H₉ClO₂

MW:244.67306303978

CID:88367

PubChem ID:89801

Update Time:2025-10-29

1-(4-Chlorophenyl)-2-phenylethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chlorophenyl)-2-phenylethane-1,2-dione
- 4-Chlorobenzil
- 4-Chlorodibenzoyl
- AMY19306
- 1,2-Ethanedione,1-(4-chlorophenyl)-2-phenyl-
- Benzil-based compound, 15
- Ethanedione, (4-chlorophenyl)(phenyl)-
- p-Chlorbenzil
- DTXSID00177246
- EINECS 245-169-3
- (p-Chlorophenyl)phenylethanedione
- 1-(4-Chlorophenyl)-2-phenyl-1,2-ethanedione
- SCHEMBL912515
- BDBM22737
- A816321
- UNII-NX93J5ZDB7
- AC-20882
- CHEMBL192180
- AKOS005438761
- NS00027244
- F87402
- 1-(4-chlorophenyl)-2-phenylethane-1, 2-dione
- 1-(4-Chloro-phenyl)-2-phenyl-ethane
- AS-66046
- -1,2-dione
- 22711-23-5
- 1,2-ETHANEDIONE, 1-(4-CHLOROPHENYL)-2-PHENYL-
- 1-(4-Chlorophenyl)-2-phenyl-1,2-ethanedione #
- 1-(4-Chlorophenyl)-2-phenylethan-1,2-dione
- PD178966
- FT-0605687
- NX93J5ZDB7
- 1-(4-Chloro-phenyl)-2-phenyl-ethane-1,2-dione
- P-CHLOROBENZIL
- DB-045973
- 1-(4-chlorophenyl)-2-phenyl-ethane-1,2-dione
- STK331083
- MDL： MFCD00013646
- Inchi： 1S/C14H9ClO2/c15-12-8-6-11(7-9-12)14(17)13(16)10-4-2-1-3-5-10/h1-9H
- InChI Key： QDCKVAZDINMMHO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C(C1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 244.02900
Monoisotopic Mass: 244.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 34.1A^2

Experimental Properties

Color/Form: Not determined
Density: 1.272
Melting Point: 66-67°C
Boiling Point: 388.2°C at 760 mmHg
Flash Point: 164.1°C
Refractive Index: 1.603
PSA: 34.14000
LogP: 3.40560
Solubility: Not determined

1-(4-Chlorophenyl)-2-phenylethane-1,2-dione Security Information

Hazardous Material transportation number：UN 3265 8/PG 3
WGK Germany：1
Safety Instruction： S26; S36/37/39; S45
RTECS：EK7897000
Hazardous Material Identification：
Packing Group：III
Hazard Level：8
Risk Phrases：R21/22; R34
Packing Group：III
Safety Term：8

1-(4-Chlorophenyl)-2-phenylethane-1,2-dione Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-Chlorophenyl)-2-phenylethane-1,2-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR003LVL-100mg	1-(4-chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5	98%	100mg	$23.00	2025-02-11
Aaron	AR003LVL-5g	1-(4-chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5	98%	5g	$410.00	2025-02-11
Aaron	AR003LVL-10g	1-(4-chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5	98%	10g	$717.00	2025-02-11
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Apollo Scientific	OR24073-250mg	1-(4-chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5		250mg	£56.00	2025-02-19
Apollo Scientific	OR24073-1g	1-(4-chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5		1g	£149.00	2025-02-19
Aaron	AR003LVL-250mg	1-(4-chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5	98%	250mg	$38.00	2025-02-11
Aaron	AR003LVL-1g	1-(4-chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5	98%	1g	$103.00	2025-02-11
1PlusChem	1P003LN9-250mg	1-(4-Chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5	95%	250mg	$37.00	2024-05-24
1PlusChem	1P003LN9-1g	1-(4-Chlorophenyl)-2-phenylethane-1,2-dione	22711-23-5	95%	1g	$100.00	2024-05-24

1-(4-Chlorophenyl)-2-phenylethane-1,2-dione Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:22711-23-5)1-(4-Chlorophenyl)-2-phenylethane-1,2-dione

Order Number:A816321

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):364.0

Email:sales@amadischem.com

Product Official Link

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Daniele Ragno,Olga Bortolini,Pier Paolo Giovannini,Alessandro Massi,Salvatore Pacifico,Anna Zaghi Org. Biomol. Chem. 2014 12 5733
3. Stable and reusable Pd-nanoparticle catalyzed synthesis of symmetrical and unsymmetrical 1,2-dicarbonyl compounds

Gollapalli Narasimha Rao,Govindasamy Sekar New J. Chem. 2023 47 3167
4. Thiyl radical catalyzed oxidation of diarylalkynes to α-diketones by molecular oxygen under visible-light irradiation

Xianjin Zhu,Pinhua Li,Qing Shi,Lei Wang Green Chem. 2016 18 6373
5. Cobalt(ii) catalyzed C(sp)–H bond functionalization of alkynes with phenyl hydrazines: facile access to diaryl 1,2-diketones

Jaideep B. Bharate,Sheenu Abbat,Rohit Sharma,Prasad V. Bharatam,Ram A. Vishwakarma,Sandip B. Bharate Org. Biomol. Chem. 2015 13 5235

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